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Introduction to Quinol Sulfate

Quinol sulfate, systematically named as 4-hydroxyphenyl hydrogen sulfate, represents a crucial

biochemical conjugate in phase II metabolism of xenobiotic compounds. This organosulfur compound plays

a pivotal role in detoxification pathways, particularly in the biotransformation of phenolic substances in

both human and environmental contexts. The formation of quinol sulfate via sulfonation represents a key

metabolic pathway that enhances the water solubility of hydrophobic compounds, facilitating their

excretion from biological systems. Understanding the chemical behavior, properties, and detection methods

for quinol sulfate provides fundamental insights for researchers working in drug metabolism, toxicology,

and environmental science, particularly when studying the fate of phenolic compounds in biological systems.

The significance of quinol sulfate extends beyond its role as a mere metabolic product. As an aryl sulfate

ester, it represents a critical interface between biological systems and xenobiotic compounds, with

implications for drug development, safety assessment, and environmental monitoring. This technical guide

comprehensively examines the chemical properties, biological significance, and analytical methodologies

relevant to quinol sulfate, providing researchers with essential data and protocols for investigating this

important metabolite in various experimental contexts.
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Chemical Identification and Structural Properties

Core Molecular Characteristics

Quinol sulfate possesses well-defined structural features that dictate its chemical behavior and biological

interactions:

Molecular Formula: C₆H₆O₅S [1]
Systematic IUPAC Name: 4-hydroxyphenyl hydrogen sulfate [1] [2]

Alternative Nomenclature: The compound is interchangeably referred to as hydroquinone
mono(hydrogen sulfate), quinol monosulfate, or hydroquinone monosulfate in scientific literature [1]

CAS Registry Number: 17438-29-8 [2] [3]

The molecular structure consists of a phenolic ring with two opposing functional groups: a hydroxyl group

at the para position and a hydrogen sulfate group, creating a distinct electronic distribution that influences

both its chemical reactivity and biological interactions. This arrangement places the compound in the

phenylsulfates class, characterized by sulfuric acid groups conjugated to phenyl moieties [2].

Structural Representation

Table: Structural descriptors of quinol sulfate

Descriptor Type Representation

SMILES O=S(=O)(O)Oc₁ccc(O)cc₁ [1]

InChI InChI=1S/C6H6O5S/c7-5-1-3-6(4-2-5)11-12(8,9)10/h1-4,7H,(H,8,9,10) [1]

InChI Key FPXPQMOQWJZYBL-UHFFFAOYSA-N [1]

The structural representation reveals key molecular features, including the presence of hydrogen bond

donors (phenolic OH and sulfate OH groups) and hydrogen bond acceptors (sulfate oxygens and phenolic

oxygen), which collectively influence solubility, reactivity, and intermolecular interactions. The rotatable

bond count of 2 indicates moderate molecular flexibility, primarily around the C-O-S linkage [2].
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Physicochemical Properties

Experimental and Computational Property Data

Quinol sulfate demonstrates specific physicochemical characteristics that determine its behavior in

biological and analytical systems:

Table: Experimental and calculated properties of quinol sulfate

Property Value Source/Type

Average Molecular Mass 190.176 g/mol [1] Experimental

Monoisotopic Mass 189.99359 g/mol [1] Experimental

Precise Mass 189.99400 g/mol [2] Computational

Density 1.669 g/cm³ [2] Calculated

Polar Surface Area (PSA) 92.21 Å² [2] Computational

logP 1.65460 [2] Computational

Hydrogen Bond Donor Count 2 [2] Structural

Hydrogen Bond Acceptor Count 5 [2] Structural

The relatively high polar surface area (92.21 Å²) indicates significant molecular polarity, which

contributes to its aqueous solubility and influences its chromatographic behavior. The computed logP value

of approximately 1.65 suggests moderate hydrophobicity, reflecting a balance between the hydrophilic

sulfate group and the hydrophobic aromatic ring [2].

Acid-Base Properties and Speciation
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Quinol sulfate exhibits pH-dependent speciation due to the ionizable functional groups. The compound

serves as the conjugate acid in the quinol sulfate/quinol sulfate(1-) pair, with the sulfate group undergoing

deprotonation at physiological pH:

Quinol Sulfate
(Conjugate Acid)

C6H6O5S

Deprotonation
(pKa ~1-2)pH > pKa

Quinol Sulfate(1-)
(Conjugate Base)

C6H5O5S-
pH < pKa

Click to download full resolution via product page

pH-dependent speciation of quinol sulfate showing the equilibrium between conjugate acid and base forms.

At physiological pH (7.3-7.4), the major species is the deprotonated conjugate base (quinol sulfate(1-)),

characterized by the molecular formula C₆H₅O₅S⁻ and a molecular weight of 189.17 g/mol [2]. This

deprotonated form predominates in biological systems due to the relatively low pKa of the sulfate group

(typically <2 for organosulfates), making quinol sulfate an effective charge-bearing metabolite that

enhances aqueous solubility and excretion kinetics.

Biological Context and Significance

Metabolic Roles and Xenobiotic Processing

Quinol sulfate serves important functions in biological systems, particularly in metabolic pathways

involving phenolic compounds:

Human Xenobiotic Metabolite: Quinol sulfate is categorized as a human xenobiotic metabolite,

indicating its formation during the biotransformation of foreign compounds in humans [2]
Marine Xenobiotic Metabolite: The compound also functions as a marine xenobiotic metabolite,

demonstrating its role in the detoxification processes of marine organisms [2]
Secondary Metabolite: Classified as a secondary metabolite, quinol sulfate may serve in defense
or signaling functions, though it can also arise from incomplete metabolism of other secondary
metabolites [2]
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In biochemical pathways, quinol sulfate represents a conjugation product where sulfonation increases the

hydrophilicity of phenolic compounds, facilitating their elimination through renal or hepatic routes. This

sulfonation process is catalyzed by sulfotransferase enzymes, which transfer sulfate groups from the

universal sulfate donor 3'-phosphoadenosine-5'-phosphosulfate (PAPS) to acceptor molecules.

Relationship to Sulfur Oxidation Pathways

While quinol sulfate itself is not directly involved in microbial sulfur oxidation, understanding its structure

provides context for broader sulfur metabolism. In acidophilic autotrophic bacteria like Acidithiobacillus

spp., various sulfur-oxidizing enzymes participate in oxidizing reduced inorganic sulfur compounds:

Sulfur Dioxygenase (SDO): Catalyzes the oxidation of elemental sulfur and plays a role in managing

sulfane sulfur atoms in persulfide compounds [4]
Sulfide:Quinone Oxidoreductase (SQR): Oxidizes sulfide and works cooperatively with SDO to

alleviate hydrogen sulfide toxicity [4]

These microbial sulfur oxidation pathways highlight the biological importance of sulfur-containing

compounds like quinol sulfate in broader biogeochemical cycles. The enzymatic mechanisms involved in

these pathways share common principles with the metabolic processes that generate and process quinol

sulfate in eukaryotic systems.

Experimental Analysis and Detection Methods

Chromatographic and Spectroscopic Approaches

Analytical characterization of quinol sulfate employs various separation and detection techniques to

identify and quantify this metabolite in complex matrices:

Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method for detecting quinol
sulfate in biological samples, leveraging its characteristic mass fragmentation pattern [5]
Collision Cross Section (CCS) Values: Predicted CCS values provide additional identification points

(165.05 Å² for [M-H]⁻ and 167.41 Å² for [M+H]⁺ adducts) when using ion mobility spectrometry [5]
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The monoisotopic mass of 189.99359 Da serves as a precise identifier in high-resolution mass spectrometry,

while the computed polar surface area of 92.21 Å² informs reverse-phase chromatographic retention

behavior [1] [2].

Property-Based Detection Strategies

Table: Experimental parameters for quinol sulfate analysis

Analytical Technique Key Parameters Utility

High-Resolution MS Exact Mass: 189.99359 Da [1] Accurate identification

Ion Mobility MS CCS: 165.05 Å² ([M-H]⁻) [5] Isomer separation

Chromatography logP: 1.65 [2] Retention time prediction

Spectroscopy H-bond donors/acceptors: 2/5 [2] Solubility optimization

These parameters enable the development of robust analytical methods for quinol sulfate detection in

various matrices, from biological fluids to environmental samples. The acid-base properties further inform

mobile phase optimization, with the anionic form dominating at physiological and analytical pH conditions.

Research Applications and Implications

The study of quinol sulfate extends to multiple research domains with practical applications:

Drug Metabolism Studies: As a phase II metabolite, quinol sulfate serves as a marker for
sulfotransferase activity and phenolic compound biotransformation [2]

Toxicological Assessment: Monitoring quinol sulfate formation provides insights into
detoxification efficiency and potential bioactivation pathways [2]

Environmental Monitoring: Detection of quinol sulfate in aquatic systems indicates exposure to
phenolic precursors and metabolic activity in organisms [2]

For researchers investigating sulfur-containing metabolites, quinol sulfate represents a model compound

for understanding the behavior of aryl sulfate esters, with implications for drug design, metabolic
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engineering, and environmental toxicology.

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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